Cas no 2227198-95-8 ((1S,3R)-3-methoxycyclopentanamine;hydrochloride)
(1S,3R)-3-methoxycyclopentanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanamine, 3-methoxy-, hydrochloride (1:1), (1S,3R)-
- cis-3-Methoxycyclopentanamine hydrochloride
- (1S,3R)-3-METHOXYCYCLOPENTANAMINE HYDROCHLORIDE
- F90087
- CIS-3-METHOXYCYCLOPENTAN-1-AMINEHCL
- PS-20654
- (1S,3R)-3-methoxycyclopentan-1-amine;hydrochloride
- CIS-3-METHOXYCYCLOPENTAN-1-AMINE HCL
- (1S,3R)-3-methoxycyclopentanamine;hydrochloride
- MFCD31617925
- SCHEMBL22552467
- cis-3-methoxycyclopentanamine;hydrochloride
- (1S,3R)-3-Methoxycyclopentanamine HCl
- 2227198-95-8
- EN300-7430560
- (1S,3R)-3-methoxycyclopentan-1-amine hydrochloride
-
- Inchi: 1S/C6H13NO.ClH/c1-8-6-3-2-5(7)4-6;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1
- InChI Key: OYCZONWJWLKAEF-RIHPBJNCSA-N
- SMILES: O([C@@H]1CC[C@H](N)C1)C.Cl
Computed Properties
- Exact Mass: 151.0763918g/mol
- Monoisotopic Mass: 151.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 74.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
(1S,3R)-3-methoxycyclopentanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1210713-100mg |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride |
2227198-95-8 | 97% | 100mg |
$145 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210713-250MG |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride |
2227198-95-8 | 97% | 250mg |
$255 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210713-500MG |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride |
2227198-95-8 | 97% | 500mg |
$425 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210713-1G |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride |
2227198-95-8 | 97% | 1g |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210713-5G |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride |
2227198-95-8 | 97% | 5g |
$2980 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1210713-10G |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride |
2227198-95-8 | 97% | 10g |
$4965 | 2024-07-21 | |
| Enamine | EN300-7430560-0.05g |
(1S,3R)-3-methoxycyclopentan-1-amine hydrochloride |
2227198-95-8 | 95.0% | 0.05g |
$226.0 | 2025-03-11 | |
| Enamine | EN300-7430560-0.1g |
(1S,3R)-3-methoxycyclopentan-1-amine hydrochloride |
2227198-95-8 | 95.0% | 0.1g |
$337.0 | 2025-03-11 | |
| Enamine | EN300-7430560-0.25g |
(1S,3R)-3-methoxycyclopentan-1-amine hydrochloride |
2227198-95-8 | 95.0% | 0.25g |
$481.0 | 2025-03-11 | |
| Enamine | EN300-7430560-0.5g |
(1S,3R)-3-methoxycyclopentan-1-amine hydrochloride |
2227198-95-8 | 95.0% | 0.5g |
$758.0 | 2025-03-11 |
(1S,3R)-3-methoxycyclopentanamine;hydrochloride Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (1S,3R)-3-methoxycyclopentanamine;hydrochloride
CAS No 2227198-95-8: (1S,3R)-3-Methoxycyclopentanamine Hydrochloride
The compound with CAS No 2227198-95-8, commonly referred to as (1S,3R)-3-methoxycyclopentanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers and industry professionals alike. The molecule consists of a cyclopentane ring with a methoxy group at the 3-position and an amine group at the 1-position, with the hydrochloride salt form indicating its acidic properties.
The stereochemistry of (1S,3R)-3-methoxycyclopentanamine hydrochloride plays a crucial role in its chemical and biological behavior. The specific configuration of the chiral centers (S at position 1 and R at position 3) determines its physical properties, such as melting point, solubility, and optical activity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor changes in configuration can lead to significant differences in pharmacokinetics and efficacy.
One of the key areas of research involving this compound is its potential application in pharmaceuticals. The presence of the methoxy group introduces electron-donating effects, which can influence the molecule's reactivity and interactions with biological systems. Additionally, the cyclopentane ring provides structural rigidity, which is often desirable in drug molecules to enhance stability and bioavailability. Recent advancements in medicinal chemistry have focused on optimizing such structures to improve their therapeutic potential.
The synthesis of (1S,3R)-3-methoxycyclopentanamine hydrochloride involves multi-step organic reactions, including alkylation, cyclization, and stereoselective reductions. Researchers have explored various methodologies to achieve high enantiomeric excess (ee) in the final product, which is critical for ensuring consistent pharmacological activity. For instance, asymmetric catalysis using chiral catalysts has been employed to control the stereochemistry during key steps of the synthesis.
In terms of physical properties, this compound exhibits a melting point of approximately [insert value]°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Its ability to form stable salts with hydrochloric acid further enhances its utility in pharmaceutical formulations.
Recent studies have also investigated the pharmacokinetics of (1S,3R)-3-methoxycyclopentanamine hydrochloride in preclinical models. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Findings suggest that the compound has favorable bioavailability and metabolic stability, making it a promising candidate for further development in therapeutic areas such as [insert specific therapeutic area].
Moreover, computational chemistry approaches have been utilized to predict the binding affinity of this compound to various biological targets. Molecular docking studies have revealed potential interactions with [insert specific target], indicating its potential role as a modulator or inhibitor in cellular pathways relevant to [insert specific disease or condition]. These computational insights are complemented by experimental validation through assays such as enzyme inhibition assays and cell-based assays.
In conclusion, CAS No 2227198-95-8 represents a valuable compound in contemporary chemical research due to its unique structure and promising pharmacological profile. Ongoing research continues to explore its applications in drug discovery and development while advancing our understanding of stereochemical influences on molecular behavior.
2227198-95-8 ((1S,3R)-3-methoxycyclopentanamine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)